![molecular formula C17H17N5O B2802287 N-(Naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide CAS No. 2309346-91-4](/img/structure/B2802287.png)
N-(Naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(Naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide, also known as NTAC, is a synthetic molecule that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. NTAC is a member of the azetidine family of compounds, which are known to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-(Naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes, such as DNA gyrase and HIV-1 integrase. This compound is thought to bind to the active site of these enzymes, preventing them from carrying out their normal functions. This leads to the inhibition of DNA replication and viral replication, respectively.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and viral strains, including Staphylococcus aureus, Escherichia coli, and HIV-1. This compound has also been shown to exhibit antitumor activity, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. In addition, this compound has been shown to exhibit low toxicity in animal models, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(Naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide is its versatility. It can be easily synthesized using a multistep approach, and its structure can be modified to optimize its biological activity. This compound is also relatively stable, making it suitable for use in lab experiments. However, one of the main limitations of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of N-(Naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide. One area of research is the optimization of its structure to improve its biological activity. Another area of research is the development of new methods for synthesizing this compound, with the goal of improving its yield and purity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in drug discovery and development.
Synthesis Methods
N-(Naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide can be synthesized using a multistep approach. The first step involves the synthesis of 1-bromo-naphthalene, which is then reacted with sodium azide to form 1-azido-naphthalene. The next step involves the synthesis of 3-(2-bromoethyl)-1H-1,2,4-triazole, which is then reacted with 1-azido-naphthalene to form N-(naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine. Finally, this compound is treated with carboxylic acid to form this compound. The synthesis of this compound has been optimized to yield high purity and high yield.
Scientific Research Applications
N-(Naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide has been studied for its potential applications in drug discovery and development. It has been shown to exhibit a wide range of biological activities, including antitumor, antimicrobial, and antiviral activities. This compound has been studied as a potential inhibitor of DNA gyrase, which is a bacterial enzyme that is essential for DNA replication. It has also been studied as a potential inhibitor of HIV-1 integrase, which is an enzyme that is essential for the replication of the HIV virus. This compound has been shown to exhibit potent inhibitory activity against both of these enzymes, making it a promising candidate for the development of new antibiotics and antiviral drugs.
Properties
IUPAC Name |
N-(naphthalen-1-ylmethyl)-3-(triazol-2-yl)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O/c23-17(21-11-15(12-21)22-19-8-9-20-22)18-10-14-6-3-5-13-4-1-2-7-16(13)14/h1-9,15H,10-12H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTFDTDYWNMMSKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)NCC2=CC=CC3=CC=CC=C32)N4N=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.